N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C21H28N2O3/c1-4-12-23-17-11-10-16(22-19(24)15-8-6-5-7-9-15)13-18(17)26-14-21(2,3)20(23)25/h4,10-11,13,15H,1,5-9,12,14H2,2-3H3,(H,22,24)
• InChI Key: FIPYYYRUEYTODA-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3CCCCC3)N(C1=O)CC=C)C
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C21H28N2O3 and its molecular weight is 356.466. The purity is usually 95%.
BenchChem offers high-quality N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation

Synthetic Methodologies : Research on compounds with complex structures like N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide often involves innovative synthetic methodologies. For example, the use of dimethyltitanocene methylenation followed by ring-closing metathesis has been explored for constructing benzo-fused nitrogen heterocycles, showcasing the utility of organometallic reagents and catalysis in synthesizing complex structures (M. Bennasar et al., 2006).

Structural Characterization : Advanced spectroscopic and X-ray diffraction techniques are pivotal in elucidating the structures of complex organic compounds. Studies often involve detailed NMR, IR, and mass spectrometry analyses, as well as single-crystal X-ray diffraction to determine the stereochemistry and confirm the molecular structure of synthesized compounds (A. Almansour et al., 2016).

Potential Bioactivity Exploration

Antidepressant-like Activity : The exploration of bioactivity is a significant aspect of research on heterocyclic compounds. For instance, derivatives of 10,11-dihydro-5H-dibenzo[a,d]cycloheptane have been investigated for their antidepressant-like effects in mice, suggesting the potential for novel therapeutic agents (F. S. Duarte et al., 2007).

Antibacterial Agents : The synthesis and QSAR studies of novel compounds for potential antibacterial applications demonstrate the ongoing interest in discovering new antimicrobial agents. This includes the development of compounds with promising activity against Staphylococcus aureus and Bacillus subtilis, highlighting the importance of heterocyclic chemistry in medicinal research (M. Palkar et al., 2017).